tert-butyl 3-[(2-hydroxy-2-methylpropyl)amino]azetidine-1-carboxylate
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{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-[(2-hydroxy-2-methylpropyl)amino]azetidine-1-carboxylate involves the reaction of tert-butyl 3-aminocrotonate with 2-hydroxy-2-methylpropanal followed by cyclization with phosgene and subsequent reaction with isopropylamine.", "Starting Materials": [ "tert-butyl 3-aminocrotonate", "2-hydroxy-2-methylpropanal", "phosgene", "isopropylamine" ], "Reaction": [ "Step 1: Reaction of tert-butyl 3-aminocrotonate with 2-hydroxy-2-methylpropanal in the presence of a base such as sodium hydride or potassium carbonate to form tert-butyl 3-[(2-hydroxy-2-methylpropyl)amino]crotonate.", "Step 2: Cyclization of tert-butyl 3-[(2-hydroxy-2-methylpropyl)amino]crotonate with phosgene in the presence of a base such as triethylamine to form tert-butyl 3-[(2-hydroxy-2-methylpropyl)amino]azetidine-1-carboxylate.", "Step 3: Reaction of tert-butyl 3-[(2-hydroxy-2-methylpropyl)amino]azetidine-1-carboxylate with isopropylamine in the presence of a base such as sodium hydride or potassium carbonate to form the final product, tert-butyl 3-[(2-hydroxy-2-methylpropyl)amino]azetidine-1-carboxylate." ] } | |
CAS No. |
1491900-06-1 |
Molecular Formula |
C12H24N2O3 |
Molecular Weight |
244.3 |
Purity |
95 |
Origin of Product |
United States |
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